Cas no 55770-94-0 (3-Cyclohexene-1-carboxaldehyde, 3,6-dimethyl-5-(2-methyl-2-butenyl)-)

• Product Name: 3-Cyclohexene-1-carboxaldehyde, 3,6-dimethyl-5-(2-methyl-2-butenyl)-
• CAS No: 55770-94-0
• MF: C₁₄H₂₂O
• MW: 206.323884487152
• CID: 350947
• PubChem ID: 71363965
• Update Time: 2025-04-19

3-Cyclohexene-1-carboxaldehyde, 3,6-dimethyl-5-(2-methyl-2-butenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Cyclohexene-1-carboxaldehyde, 3,6-dimethyl-5-(2-methyl-2-butenyl)-
• 3,6-dimethyl-5-(2-methylbut-2-enyl)cyclohex-3-ene-1-carbaldehyde
• 3,6-Dimethyl-5-(2-methylbut-2-en-1-yl)cyclohex-3-ene-1-carbaldehyde
• DTXSID20787467
• 55770-94-0

• Inchi： 1S/C14H22O/c1-5-10(2)6-13-7-11(3)8-14(9-15)12(13)4/h5,7,9,12-14H,6,8H2,1-4H3
• InChI Key： FKHHTXPNCVPIAB-UHFFFAOYSA-N
• SMILES： O=CC1CC(C)=CC(CC(=CC)C)C1C

Computed Properties

• Exact Mass: 206.16716
• Monoisotopic Mass: 206.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07